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Compound of Interest

Compound Name: Palladous oxide

CAS No.: 11113-77-2

Cat. No.: B13393652

Get Quote

Part 1: Executive Summary
Palladium(II) oxide (PdO) is the most stable oxide of palladium and a critical material in

heterogeneous catalysis, particularly for C–C coupling reactions (e.g., Suzuki-Miyaura)

essential in pharmaceutical synthesis. Unlike the cubic geometry of metallic palladium, PdO

adopts a tetragonal Cooperite structure (

). Understanding its precise lattice parameters is not merely an academic exercise; it is a
quality critical attribute (QCA) that dictates catalytic activity, thermal stability, and active site
availability.

This guide provides a definitive reference for the crystal lattice parameters of tetragonal PdO,

supported by validated synthesis protocols and Rietveld refinement methodologies. It is

designed to empower research teams to synthesize phase-pure material and rigorously

validate its structural integrity.
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The tetragonal phase of PdO is the thermodynamically stable form under ambient conditions. It

crystallizes in the space group

(No. 131). The structure consists of chains of edge-sharing PdO

squares running along the

-axis, which are corner-connected to neighboring chains.

Standard Lattice Parameters
The following values represent the standard accepted parameters for bulk, stress-free

tetragonal PdO at 298 K.
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Parameter Value
Uncertainty (

)
Unit Description

Crystal System Tetragonal - - -

Space Group - -
No. 131 (

)

3.043 0.002 Å
Basal plane

parameter

5.337 0.003 Å
Vertical axis

parameter

Ratio 1.754 - -
Indicates

elongation along

Unit Cell Volume

(

)

49.42 0.05 Å

Density (

)
8.31 - g/cm Theoretical

density

Z 2 - -
Formula units

per cell

Atomic Positions (Wyckoff Sites)
In the standard origin setting (Origin at center

), the atoms occupy the following special positions:
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Atom
Wyckoff
Site

Symmetr
y
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ion

Pd 0 1/2 0

Square

Planar (4-

coord)

O 0 0 1/4
Tetrahedral

(4-coord)

Note: The Pd-O bond length is approximately 2.02 Å. The structure is unique because the Pd

atoms are strictly square-planar coordinated, consistent with the

electronic configuration.

Structural Logic Diagram
The following diagram illustrates the connectivity logic within the PdO lattice, highlighting the

distinct coordination environments that drive its catalytic behavior.
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Figure 1: Structural logic of PdO, showing the progression from atomic coordination to the 3D

network responsible for material stability.

Part 3: Experimental Synthesis Protocol
Objective: Synthesis of phase-pure tetragonal PdO nanoparticles suitable for catalytic

benchmarking. Method: Modified Sol-Gel / Thermal Calcination. Rationale: This method
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ensures homogeneity and prevents the formation of metallic Pd impurities which are common

in high-temperature routes.

Reagents
Palladium(II) Nitrate Dihydrate [Pd(NO

)

· 2H

O] (Assay > 99%)

Citric Acid (Anhydrous)

Deionized Water (18.2 M

)

Step-by-Step Workflow
Precursor Dissolution:

Dissolve 1.0 g of Pd(NO

)

· 2H

O in 20 mL of deionized water. Stir at room temperature until a clear, reddish-brown
solution is obtained.

Chelation:

Add Citric Acid to the solution in a 1:1 molar ratio with respect to Pd.

Expert Insight: Citric acid acts as a chelating agent to prevent premature precipitation of

Pd(OH)

, ensuring atomic-level mixing.
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Gelation:

Heat the solution to 80°C under continuous stirring. The solution will become viscous and

eventually form a glassy xerogel.

Calcination (Critical Step):

Transfer the gel to an alumina crucible.

Ramp temperature at 2°C/min to 600°C.

Hold at 600°C for 4 hours in static air.

Note: Temperatures >800°C may induce decomposition back to metallic Pd (

).

Cooling:

Allow natural cooling to room temperature inside the furnace to minimize lattice strain.

Part 4: Characterization & Validation (Rietveld
Refinement)
To rigorously confirm the lattice parameters, simple peak-picking in XRD is insufficient due to

potential peak overlap and instrumental broadening. Rietveld Refinement is the gold standard.

Data Collection Parameters
Instrument: Powder X-ray Diffractometer (Cu K

radiation,

Å).

Range:

to
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.

Step Size:

.

Dwell Time:

seconds/step (high signal-to-noise ratio required).

Refinement Workflow
The following diagram outlines the logical flow for refining the PdO structure against

experimental data.

Raw XRD Pattern
(Experimental)

Refine Background
(Chebyshev Polynomial)

Initial Model
(P42/mmc, a=3.04, c=5.34)

Refine Lattice Parameters
(a, c, Zero Shift)

Refine Peak Profile
(Caglioti, Lorentzian/Gaussian)

Refine Atomic Positions
(Usually fixed for PdO)

Check R-factors
(Rwp < 10%, GoF ~ 1.0)

Iterate if needed
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Click to download full resolution via product page

Figure 2: Rietveld refinement strategy for extracting precise lattice parameters from powder

diffraction data.

Self-Validating Check:

The (101) reflection should appear at approximately

.

The (110) reflection should appear at approximately

.

If peaks are split or asymmetric, check for tetragonal distortion or strain in the sample.

Part 5: Relevance to Drug Development[1]
While PdO is a material, its relevance to the pharmaceutical industry is profound, specifically in

the context of Active Pharmaceutical Ingredient (API) synthesis.[1]

Catalyst Precursor: PdO nanoparticles are often the actual "reservoir" of active Pd(0) species

in Suzuki-Miyaura and Heck couplings. The rate of Pd release is governed by the lattice

stability (bond strength).

Scavenging & Purity: In drug development, removing residual Pd is a regulatory mandate

(ICH Q3D guidelines). Understanding the PdO lattice stability helps in designing scavenger

systems that can digest the oxide form effectively.

Heterogeneous Catalysis: Immobilized PdO on alumina or carbon supports is used for

hydrogenation reactions. Variations in the

-axis parameter often correlate with the presence of oxygen vacancies, which are active
sites for catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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